molecular formula C14H14BrFN2O2S2 B8762398 5-Bromo-2-{[4-(4-fluorophenyl)piperazinyl]sulfonyl}thiophene CAS No. 81597-65-1

5-Bromo-2-{[4-(4-fluorophenyl)piperazinyl]sulfonyl}thiophene

Cat. No.: B8762398
CAS No.: 81597-65-1
M. Wt: 405.3 g/mol
InChI Key: WPDLIASRMMKYBJ-UHFFFAOYSA-N
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Description

5-Bromo-2-{[4-(4-fluorophenyl)piperazinyl]sulfonyl}thiophene is a useful research compound. Its molecular formula is C14H14BrFN2O2S2 and its molecular weight is 405.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

81597-65-1

Molecular Formula

C14H14BrFN2O2S2

Molecular Weight

405.3 g/mol

IUPAC Name

1-(5-bromothiophen-2-yl)sulfonyl-4-(4-fluorophenyl)piperazine

InChI

InChI=1S/C14H14BrFN2O2S2/c15-13-5-6-14(21-13)22(19,20)18-9-7-17(8-10-18)12-3-1-11(16)2-4-12/h1-6H,7-10H2

InChI Key

WPDLIASRMMKYBJ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(S3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (5-bromo(2-thienyl))chlorosulfone (1.09 g, 4.16 mmol) in CH2Cl2 (30 mL) was added triethylamine (0.4 mL, 3.052 mmol), followed by (4-fluorophenyl)piperazine (500 mg, 2.77 mmol). The resulting mixture was stirred at room temperature overnight. The reaction was treated with a saturated NaHCO3 solution (1 mL) and extracted with EtOAc (3×10 mL). The combined organic layers were washed with a saturated NaCl solution (10 mL), dried (MgSO4) and concentrated under reduced pressure to give a brown solid. The crude product was purified flash chromatography (10% EtOAc/hex) to give 5-bromo-2-{[4-(4-fluorophenyl)piperazinyl]sulfonyl}thiophene (1.12 g, 100%) as a white solid: mp 123-124° C.; TLC (EtOAc) Rf 0.44; HPLC ES-MS m/z 406 (MH+).
Quantity
1.09 g
Type
reactant
Reaction Step One
Quantity
0.4 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step Two
Quantity
1 mL
Type
reactant
Reaction Step Three

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